Cas no 62603-86-5 (Carbamothioic acid, cyclohexylmethyl-, O-ethyl ester)

• Product Name: Carbamothioic acid, cyclohexylmethyl-, O-ethyl ester
• CAS No: 62603-86-5
• MF: C₁₀H₁₉NOS
• MW: 201.328961610794
• CID: 438508
• PubChem ID: 71384740
• Update Time: 2025-04-19

Carbamothioic acid, cyclohexylmethyl-, O-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, cyclohexylmethyl-, O-ethyl ester
• O-ethyl N-(cyclohexylmethyl)carbamothioate
• O-Ethyl (cyclohexylmethyl)carbamothioate
• DTXSID30806991
• 62603-86-5

• Inchi： 1S/C10H19NOS/c1-2-12-10(13)11-8-9-6-4-3-5-7-9/h9H,2-8H2,1H3,(H,11,13)
• InChI Key： VLXYMCSVEZAMMH-UHFFFAOYSA-N
• SMILES： S=C(NCC1CCCCC1)OCC

Computed Properties

• Exact Mass: 201.11887
• Monoisotopic Mass: 201.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters